Cas no 95849-35-7 (5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole)
95849-35-7 structure
Product Name:5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole
CAS No:95849-35-7
MF:C11H11NO2
MW:189.210542917252
CID:1985972
PubChem ID:11957732
Update Time:2025-04-21
5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole
- AGN-PC-00IQWW
- GL-0532
- 5-BENZO[1,3]DIOXOL-5-YL-3,4-DIHYDRO-2H-PYRROLE
- KB-244650
- CTK5H8249
- AG-H-94019
- SureCN3569157
- SY253476
- DTXSID20474704
- AKOS005257095
- 2-(2H-1,3-BENZODIOXOL-5-YL)-4,5-DIHYDRO-3H-PYRROLE
- SCHEMBL3569157
- MFCD07021278
- 5-(2H-1,3-benzodioxol-5-yl)-3,4-dihydro-2H-pyrrole
- 5-(Benzo[d][1,3]dioxol-5-yl)-3,4-dihydro-2H-pyrrole
- 95849-35-7
- RPRANYVNLYWRGO-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11NO2/c1-2-9(12-5-1)8-3-4-10-11(6-8)14-7-13-10/h3-4,6H,1-2,5,7H2
- InChI Key: RPRANYVNLYWRGO-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1CCCN=1
Computed Properties
- Exact Mass: 189.078978594Da
- Monoisotopic Mass: 189.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 285.4±40.0 °C at 760 mmHg
- Flash Point: 104.4±19.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jason Wan Lab Chip, 2020,20, 4528-4538
95849-35-7 (5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk